2-Cyclohexen-1-one, 3-(4-chlorophenyl)-

• IUPAC Name: 3-(4-chlorophenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C12H11ClO/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h4-8H,1-3H2
• InChI Key: NHRHRYOUFLEDMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H11ClO
• DSSTOX Substance ID: DTXSID60547502
• Molecular Weight: 206.67 g/mol
• CAS No.: 91398-51-5

Description

“2-Cyclohexen-1-one, 3-(4-chlorophenyl)-” is a chemical compound that belongs to the class of organic compounds known as cyclic ketones. It is a versatile electrophile employed in a range of addition reactions including conjugate addition of organocopper nucleophiles, Michael reaction with enol silanes, and phosphoniosilylations.

Synthesis Analysis

The synthesis of this compound has been done in five steps. The cyclohexanone was made to react with 2-chlorophenyl magnesium bromide reagent followed by dehydration in the presence of an acidic ionic liquid, 1-methyl-3- [2- (dimethyl-4-sulfobutyl-ammonium) ethane] imidazolium hydrogen sulfate to obtain 1- (2-chlorophenyl)-cyclohexene. The oxidation of the synthesized alkene by potassium permanganate gave corresponding hydroxy ketone intermediate. The imination of this intermediate by methyl amine and finally the rearrangement of the obtained imine at elevated temperature resulted in the synthesis of ketamine.

Molecular Structure Analysis

The molecular formula of “2-Cyclohexen-1-one, 3-(4-chlorophenyl)-” is C12H11ClO. The structure of this compound is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

Cyclohexenone is a widely used building block in organic synthesis chemistry, as it offers many different ways to extend molecular frameworks. As an enone, cyclohexenone is easily adapted to Michael addition with nucleophiles (such as enolates or silyl enol ethers) or, it could be employed by a Diels-Alder reaction with electron-rich dienes.

Scientific Research Applications

Synthesis and Chemical Properties

• Studies have focused on synthesizing various derivatives of cyclohexenone compounds and characterizing their chemical structures. For instance, Shi et al. (2007) synthesized a compound with a similar structure and analyzed its crystal structure using X-ray diffraction, revealing distinct molecular conformations (Shi et al., 2007).
• Özer et al. (2009) synthesized N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, characterized by various spectroscopic methods, and analyzed the crystal structure of one derivative using X-ray diffraction (Özer et al., 2009).

Crystallography and Molecular Conformation

• Research has extensively explored the crystal structure of these compounds. For instance, Sapnakumari et al. (2013) studied the crystal structure of Ethyl 6-(4-chlorophenyl)-4-(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate, revealing details about molecular conformation and crystal packing (Sapnakumari et al., 2013).
• Similarly, Protti et al. (2004) investigated the photochemistry of 4-chlorophenol derivatives, providing insights into the reactivity and potential applications of these compounds (Protti et al., 2004).

Applications in Materials Science

• Compounds with cyclohexenone structure are being explored for their potential applications in materials science, such as in the development of new molecular materials with specific properties. For example, Kubicki et al. (2000) analyzed the hydrogen bonding in anticonvulsant enaminones, a type of compound related to cyclohexenones, which could have implications for pharmaceutical applications (Kubicki et al., 2000).

Safety and Hazards

The safety data sheet for cyclohexenone indicates that it is flammable and toxic if swallowed. It causes serious eye irritation and is fatal in contact with skin or if inhaled. It is recommended to keep away from heat/sparks/open flames/hot surfaces and to use only outdoors or in a well-ventilated area.